Cas no 1499189-47-7 (1-(1,1-Dimethylethyl) 2,5,6,7-tetrahydro-1H-azepine-1,3-dicarboxylate)

• Product Name: 1-(1,1-Dimethylethyl) 2,5,6,7-tetrahydro-1H-azepine-1,3-dicarboxylate
• CAS No: 1499189-47-7
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 6637648
• Update Time: 2024-02-03

1-(1,1-Dimethylethyl) 2,5,6,7-tetrahydro-1H-azepine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-Dimethylethyl) 2,5,6,7-tetrahydro-1H-azepine-1,3-dicarboxylate

• Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(16)13-7-5-4-6-9(8-13)10(14)15/h6H,4-5,7-8H2,1-3H3,(H,14,15)
• InChI Key： PTQHKFXFQQWBJY-UHFFFAOYSA-N
• SMILES： C(N1CCCC=C(C1)C(=O)O)(=O)OC(C)(C)C

Experimental Properties

• Density: 1.171±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 116-117 °C
• Boiling Point: 372.3±42.0 °C(Predicted)
• pka: 4.58±0.20(Predicted)